![molecular formula C15H19NO3 B6249092 rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate CAS No. 2381531-55-9](/img/no-structure.png)
rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate
Overview
Description
Rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate is a novel compound derived from the furopyrrole family of compounds. It is a cyclic compound consisting of a benzyl group, a hexahydrofuran ring and a carboxylate group. Rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate has been studied extensively in the past few years due to its potential applications in the pharmaceutical, biotechnological and agricultural industries.
Scientific Research Applications
Rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate has a number of potential applications in the scientific research field. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other inflammatory mediators. Rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate has also been studied as a potential inhibitor of the enzyme tyrosinase, which is involved in the synthesis of melanin. In addition, rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate has been studied as a potential inhibitor of the enzyme lipoxygenase, which is involved in the synthesis of leukotrienes.
Mechanism of Action
The mechanism of action of rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate is not fully understood. However, it is believed to act as an inhibitor of the enzymes cyclooxygenase-2 (COX-2), tyrosinase and lipoxygenase. By inhibiting the activity of these enzymes, rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate may reduce the production of prostaglandins, melanin and leukotrienes, respectively.
Biochemical and Physiological Effects
Rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate has been studied for its potential effects on the biochemical and physiological processes of the body. Studies have shown that it may have anti-inflammatory, anti-allergic and anti-oxidant effects. In addition, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), tyrosinase and lipoxygenase, which may lead to reduced production of prostaglandins, melanin and leukotrienes, respectively.
Advantages and Limitations for Lab Experiments
Rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate has a number of advantages and limitations for use in laboratory experiments. One advantage of this compound is that it is relatively stable in aqueous solutions and can be stored for extended periods of time without significant degradation. In addition, this compound has a low molecular weight and can be easily synthesized using a number of methods. However, one limitation of this compound is that it is relatively expensive to produce and can be difficult to obtain in large quantities.
Future Directions
Some potential future directions for the research of rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate include further investigation into its potential applications in the pharmaceutical, biotechnological and agricultural industries. In addition, further research could be conducted to elucidate the mechanism of action of this compound and to explore its potential effects on other biochemical and physiological processes. Furthermore, further studies could be conducted to improve the synthesis methods of this compound and to develop more cost-effective methods of production.
Synthesis Methods
Rac-methyl (rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate can be synthesized using a number of methods. The most common method of synthesis involves the reaction of a benzyl alcohol with a furopyrrole derivative in the presence of a base. This reaction results in the formation of a cyclic compound with a benzyl group, a hexahydrofuran ring and a carboxylate group. Other methods of synthesis also exist, such as the reaction of an aldehyde with a furopyrrole derivative in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Benzaldehyde", "Ethyl acetoacetate", "Ammonium acetate", "Cyclopentadiene", "Maleic anhydride", "Sodium borohydride", "Methyl iodide", "Benzyl bromide", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Methanol", "Acetic acid", "Toluene", "Hexane" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and ethyl acetoacetate in the presence of ammonium acetate to form ethyl 3-phenyl-3-oxopropanoate.", "Step 2: Diels-Alder reaction of cyclopentadiene with maleic anhydride to form cis-5-norbornene-endo-2,3-dicarboxylic anhydride.", "Step 3: Reduction of cis-5-norbornene-endo-2,3-dicarboxylic anhydride with sodium borohydride to form cis-5-norbornene-endo-2,3-dicarboxylic acid.", "Step 4: Esterification of cis-5-norbornene-endo-2,3-dicarboxylic acid with methyl iodide to form methyl cis-5-norbornene-endo-2,3-dicarboxylate.", "Step 5: Alkylation of methyl cis-5-norbornene-endo-2,3-dicarboxylate with benzyl bromide in the presence of sodium hydroxide to form methyl (3aR,6aR)-5-benzylhexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate.", "Step 6: Hydrolysis of methyl (3aR,6aR)-5-benzylhexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate with hydrochloric acid to form rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate.", "Step 7: Purification of rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate by recrystallization from a mixture of toluene and hexane." ] } | |
CAS RN |
2381531-55-9 |
Product Name |
rac-methyl (3aR,6aR)-5-benzyl-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate |
Molecular Formula |
C15H19NO3 |
Molecular Weight |
261.3 |
Purity |
95 |
Origin of Product |
United States |
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